Cas no 1192279-64-3 (ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate)

• Product Name: ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate
• CAS No: 1192279-64-3
• MF: C₁₉H₂₄N₄O₅
• MW: 388.417664527893
• CID: 6049069
• PubChem ID: 44073007
• Update Time: 2025-07-17

ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate
• VU0648942-1
• F5610-0149
• ethyl 4-[3-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)propanoyl]piperazine-1-carboxylate
• ethyl 4-(3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-3-yl)propanoyl)piperazine-1-carboxylate
• EiM08-27618
• 1192279-64-3
• ETHYL 4-[3-(2,5-DIOXO-2,3,4,5-TETRAHYDRO-1H-1,4-BENZODIAZEPIN-3-YL)PROPANOYL]TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
• ethyl 4-[3-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperazine-1-carboxylate
• AKOS022107630
• AKOS024515764

• Inchi： 1S/C19H24N4O5/c1-2-28-19(27)23-11-9-22(10-12-23)16(24)8-7-15-18(26)20-14-6-4-3-5-13(14)17(25)21-15/h3-6,15H,2,7-12H2,1H3,(H,20,26)(H,21,25)
• InChI Key： MLCATIJGCPFUTC-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(NC2C=CC=CC=2C(N1)=O)=O)N1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 388.175
• Monoisotopic Mass: 388.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate

Comprehensive Analysis of Ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate (CAS 1192279-64-3)

The compound ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate (CAS 1192279-64-3) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique structure combines a benzodiazepine core with a piperazine moiety, making it a subject of interest for drug discovery targeting neurological and metabolic disorders. Researchers are increasingly exploring its applications due to its modular design, which allows for versatile modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. CAS 1192279-64-3 aligns with this trend, as its benzodiazepine scaffold is known for modulating GABA receptors, while the piperazine group improves solubility and pharmacokinetics. This dual functionality positions it as a promising candidate for treating anxiety, insomnia, and other CNS-related conditions—topics frequently searched in academic and medical databases.

The synthesis of ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate involves multi-step organic reactions, including amide coupling and esterification. Its CAS number 1192279-64-3 ensures traceability in regulatory submissions, a critical factor for compliance in drug development. Analytical techniques like HPLC and NMR confirm its purity, addressing the growing industry focus on quality control and batch consistency—key concerns among pharmaceutical manufacturers.

From an SEO perspective, terms such as "benzodiazepine derivatives," "piperazine-based drugs," and "CAS 1192279-64-3 supplier" are frequently queried, reflecting market interest. The compound’s potential as a building block for proteolysis-targeting chimeras (PROTACs) also aligns with the booming field of targeted protein degradation, a hot topic in oncology research. This versatility underscores its relevance in both academic and industrial settings.

Environmental and safety profiles of CAS 1192279-64-3 are rigorously evaluated, adhering to green chemistry principles. With sustainability becoming a priority, researchers seek compounds with minimal ecological impact—a trend mirrored in search engine data. Its stable shelf life and compatibility with standard lab protocols further enhance its appeal for high-throughput screening and combinatorial chemistry.

In conclusion, ethyl 4-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperazine-1-carboxylate represents a convergence of innovation and practicality. Its structural features address contemporary challenges in drug design, while its CAS 1192279-64-3 designation ensures regulatory transparency. As the pharmaceutical landscape evolves, this compound is poised to play a pivotal role in next-generation therapeutics.